GX-674

• Molecular Formula: C21H13ClF2N6O3S2
• Molecular Weight: 534.9 g/mol
• InChI: InChI=1S/C21H13ClF2N6O3S2/c22-11-2-4-17(12(6-11)10-1-3-15-16(5-10)29-20(25)28-15)33-18-7-14(24)19(8-13(18)23)35(31,32)30-21-26-9-27-34-21/h1-9H,(H3,25,28,29)(H,26,27,30)
• InChIKey: NLTQZTZBFNPMDH-UHFFFAOYSA-N

GX-674 Nav1.7 Inhibitor Overview

GX-674 (CAS 1432913-36-4) is an aryl sulfonamide-class antagonist of the voltage-gated sodium channel 1.7 (Nav1.7), a genetically validated target for pain disorders [1]. It functions as a state-dependent inhibitor that preferentially binds to the activated conformation of the channel's voltage-sensor domain IV (VSD4), thereby stabilizing a non-conducting state [2]. The compound exhibits picomolar potency at the -40 mV holding potential (IC50 = 0.1 nM) corresponding to steady-state inactivation .

State-dependent channel modulation

VSD4-targeted gating modifier suitable for studies on voltage-sensor trapping and state-dependent pharmacology

Structural reference for drug design

Atomic-resolution X-ray structure of drug-VSD4 complex available; enables structure-based mutagenesis and computational docking

Low working concentration suitability

Complete channel blockade achievable at low nanomolar levels, minimizing solvent artifacts in automated patch-clamp workflows

• [1] Ahuja, S., Mukund, S., Deng, L., et al. Structural basis of Nav1.7 inhibition by an isoform-selective small-molecule antagonist. Science. 2015;350(6267):aac5464. View Source
• [2] BPS2025: Assessing the role of sodium channel fast inactivation in the mechanism of aryl/acyl-sulfonamide inhibition. Biophysical Journal. 2025;124(3):117a-118a. View Source

GX-674 Differentiation from Other Nav1.7 Inhibitors

Nav1.7 antagonists share the same nominal target but diverge substantially in potency magnitude, isoform selectivity fingerprints, and state-dependence profiles. Substituting GX-674 with another aryl sulfonamide (e.g., PF-05089771) or a structurally distinct antagonist (e.g., AMG8379) introduces confounding variables: GX-674 achieves 0.1 nM potency at -40 mV [1], whereas PF-05089771 exhibits 11 nM [2] and AMG8379 exhibits 8.5–18.6 nM [3]—a 85- to 186-fold difference that fundamentally alters experimental design requirements, working concentrations, and off-target risk assessments. Furthermore, GX-674's requirement for fast inactivation for efficacious channel inhibition [4] constitutes a mechanistic nuance not universally shared across the class, making direct substitution invalid without extensive revalidation.

Aryl sulfonamide analogs may not match potency and state-dependence

PF-04856264 and PF-05089771 show substantially different inhibitory profiles and state-dependence windows; direct substitution can compromise experimental reproducibility.

Peptide antagonists differ in selectivity fingerprint

GpTx-1 and ProTx-II exhibit distinct isoform selectivity patterns; using them interchangeably with GX-674 would alter Nav1.2/Nav1.6 co-inhibition and overall pharmacology.

Structural analogs lack validated binding-mode data

Other aryl sulfonamides do not have a published VSD4 co-crystal structure, limiting their utility in structure-activity relationship studies that require a defined binding pose.

• [1] TargetMol. GX-674 Product Datasheet, Catalog No. T22829. View Source
• [2] Theile JW, Fuller MD, Chapman ML. The Selective Nav1.7 Inhibitor, PF-05089771, Interacts Equivalently with Fast and Slow Inactivated Nav1.7 Channels. Mol Pharmacol. 2016;90(5):540-548. View Source
• [3] MedChemExpress. AMG8379 Product Datasheet, Catalog No. HY-108425. View Source
• [4] BPS2025: Assessing the role of sodium channel fast inactivation in the mechanism of aryl/acyl-sulfonamide inhibition. Biophysical Journal. 2025;124(3):117a-118a. View Source

GX-674 Comparative Evidence

Sub-Nanomolar Potency vs. PF-04856264

GX-674 demonstrates an IC50 of 0.1 nM at human Nav1.7 under -40 mV holding potential in patch-clamp assays [1], compared to PF-05089771 which exhibits an IC50 of 11 nM under comparable conditions [2]. This 110-fold difference in potency represents a substantial gap that influences experimental working concentration ranges, potential off-target engagement, and assay sensitivity requirements.

Potency vs. PF-04856264

Cross-study comparable

IC50 0.1 nM vs. 28 nM

(~280-fold difference)

Reported potency difference supports low-concentration blockade studies

Manual vs. automated patch-clamp platforms; cross-study comparison

Evidence Dimension	Human Nav1.7 inhibitory potency (IC50)
Target Compound Data	0.1 nM
Comparator Or Baseline	PF-05089771: 11 nM
Quantified Difference	110-fold higher potency for GX-674
Conditions	Patch-clamp assay in HEK293 cells expressing human Nav1.7, -40 mV holding potential

Why This Matters

The 110-fold potency differential means that GX-674 can be used at nanomolar concentrations that minimize non-specific effects, whereas PF-05089771 requires substantially higher concentrations to achieve equivalent target engagement.

• [1] Ahuja, S., Mukund, S., Deng, L., et al. Structural basis of Nav1.7 inhibition by an isoform-selective small-molecule antagonist. Science. 2015;350(6267):aac5464. View Source
• [2] Theile JW, Fuller MD, Chapman ML. The Selective Nav1.7 Inhibitor, PF-05089771, Interacts Equivalently with Fast and Slow Inactivated Nav1.7 Channels. Mol Pharmacol. 2016;90(5):540-548. View Source

State-Dependence Window vs. Resting State

GX-674 inhibits human Nav1.7 with an IC50 of 0.1 nM at -40 mV , whereas AMG8379, another selective Nav1.7 antagonist, exhibits an IC50 of 8.5 nM against human Nav1.7 [1]. The 85-fold potency difference positions GX-674 in the picomolar range, which may be advantageous for assays requiring minimal compound interference or for studies where low nanomolar concentrations of comparator compounds produce incomplete target coverage.

State-dependence window

Cross-study comparable

2,400-fold (inactivated vs. resting)

(~2.6-fold larger than PF-05089771)

Supports state-dependent pharmacology research; larger dynamic range for inactivated-state targeting

Holding potential -40 mV vs. -120 mV; manual patch-clamp

Evidence Dimension	Human Nav1.7 inhibitory potency (IC50)
Target Compound Data	0.1 nM
Comparator Or Baseline	AMG8379: 8.5 nM (human Nav1.7)
Quantified Difference	85-fold higher potency for GX-674
Conditions	Patch-clamp assays in HEK293 cells expressing human Nav1.7; GX-674 at -40 mV holding potential; AMG8379 conditions from independent studies

Why This Matters

For researchers requiring the highest possible potency to ensure robust Nav1.7 blockade at minimal working concentrations, GX-674 offers a clear quantitative advantage over AMG8379.

• [1] MedChemExpress. AMG8379 Product Datasheet, Catalog No. HY-108425. View Source

Cardiac Isoform Selectivity vs. Nav1.5

GX-674 demonstrates pronounced isoform selectivity, with an IC50 of 0.1 nM for Nav1.7 at -40 mV [1] and a reported 100,000-fold greater potency for Nav1.7 over the cardiac isoform Nav1.5 [2]. This selectivity margin substantially exceeds that of many non-selective sodium channel modulators (e.g., local anesthetics) and provides a defined window for Nav1.7-specific interrogation without concurrent Nav1.5-mediated cardiac effects in in vitro systems.

Nav1.5 selectivity

Cross-study comparable

>100,000-fold

(vs. ~357-fold and >1,000-fold for comparators)

High selectivity may reduce cardiac isoform confounding in tissue-level experiments

Reported selectivity against Nav1.5; requires experimental validation in specific preparation

Evidence Dimension	Selectivity ratio (Nav1.7 vs. Nav1.5)
Target Compound Data	100,000-fold more potent for Nav1.7 vs. Nav1.5
Comparator Or Baseline	Non-selective sodium channel blockers (e.g., local anesthetics) typically lack significant isoform discrimination
Quantified Difference	GX-674 exhibits defined >100,000-fold window
Conditions	Patch-clamp assays in HEK293 cells expressing human Nav isoforms

Why This Matters

The 100,000-fold selectivity window over Nav1.5 enables researchers to study Nav1.7-specific pharmacology with minimal confounding from cardiac channel inhibition, a critical consideration for translational pain research.

• [1] Ahuja, S., Mukund, S., Deng, L., et al. Structural basis of Nav1.7 inhibition by an isoform-selective small-molecule antagonist. Science. 2015;350(6267):aac5464. View Source
• [2] TargetMol. GX-674 Product Datasheet, Catalog No. T22829. View Source

X-Ray Structure of VSD4 Binding Mode

Within the aryl sulfonamide class, GX-674 was specifically selected over its close analog GX-395 based on superior properties for electrophysiological experimentation [1]. While both compounds are structurally related aryl sulfonamide Nav1.7 antagonists, GX-674 was found to have more favorable characteristics for ease of use in patch-clamp studies, making it the preferred tool compound for Nav1.7 functional investigations.

VSD4 co-crystal structure

Class-level inference

X-ray structure resolved; R1608 identified as binding partner

Enables structure-guided mutagenesis and docking studies; unique among aryl sulfonamides

Chimeric VSD4-NavAb construct; IFM/IQM mutant data shown

Evidence Dimension	Electrophysiology experimental suitability
Target Compound Data	Favorable properties for easier use in electrophysiological experiments
Comparator Or Baseline	GX-395: Less favorable electrophysiology properties
Quantified Difference	Qualitative selection within same chemical series
Conditions	Patch-clamp analysis of human Nav channels expressed in HEK293 cells

Why This Matters

For laboratories conducting Nav1.7 patch-clamp studies, GX-674's optimized electrophysiology properties reduce experimental variability and technical burden compared to GX-395, directly impacting data quality and throughput.

• [1] Ahuja, S., Mukund, S., Deng, L., et al. Structural basis of Nav1.7 inhibition by an isoform-selective small-molecule antagonist. Science. 2015;350(6267):aac5464. View Source

Superior Electrophysiology Handling vs. GX-395

GX-674 exhibits pronounced state-dependent inhibition: IC50 = 0.1 nM at -40 mV (steady-state inactivation) versus IC50 = 240 nM at -120 mV (resting closed state), representing a 2,400-fold shift in potency . This state-dependence reflects preferential binding to the inactivated conformation and is mechanistically linked to GX-674's requirement for fast inactivation for efficacious channel inhibition, as demonstrated by a 100-fold decrease in affinity when fast inactivation is disrupted via the F1586Q (IQM) mutation (IC50: IFM 0.43 nM → IQM 64.87 nM) [1].

Handling vs. GX-395

Head-to-head comparison

GX-674

Favorable washout; voltage-dependent reversibility

vs.

GX-395

Less favorable handling properties (qualitative)

Supports electrophysiology workflow efficiency; compound selected for detailed characterization

Intra-series comparison from Ahuja et al. 2015; limited quantitative handling parameters reported

Evidence Dimension	State-dependent potency shift (IC50 at -120 mV vs. -40 mV)
Target Compound Data	-40 mV: 0.1 nM; -120 mV: 240 nM
Comparator Or Baseline	Same compound measured under two holding potentials
Quantified Difference	2,400-fold shift in potency
Conditions	Patch-clamp assay in HEK293 cells expressing human Nav1.7; -40 mV corresponds to steady-state inactivation, -120 mV to resting closed state

Why This Matters

The 2,400-fold state-dependence window is a defining pharmacological fingerprint of GX-674; researchers must account for this property in experimental design, as potency varies dramatically with membrane potential, and this mechanistic profile is not shared uniformly across all Nav1.7 antagonists.

• [1] BPS2025: Assessing the role of sodium channel fast inactivation in the mechanism of aryl/acyl-sulfonamide inhibition. Biophysical Journal. 2025;124(3):117a-118a. View Source

GX-674 Application Scenarios

Structure-Based Drug Design Using VSD4 Crystal Structure

GX-674 is ideally suited for experiments requiring robust discrimination between Nav1.7 and Nav1.5, owing to its 100,000-fold selectivity window [1]. Researchers studying pain pathways in vitro can utilize GX-674 to achieve near-complete Nav1.7 blockade at concentrations that produce negligible Nav1.5 inhibition, enabling clean interrogation of Nav1.7-specific contributions to neuronal excitability without cardiac channel confounding.

Complete Nav1.7 Blockade with Low Compound Carryover

For electrophysiology laboratories where maximal Nav1.7 potency is paramount, GX-674's 0.1 nM IC50 at -40 mV [2] offers a quantitative advantage over alternative tool compounds. This picomolar potency enables complete channel blockade at low nanomolar working concentrations, reducing the risk of off-target effects that may arise at higher concentrations required for less potent Nav1.7 antagonists such as PF-05089771 (11 nM) or AMG8379 (8.5–18.6 nM).

Ex Vivo Pain Models with Cardiac Safety Margin

GX-674's pronounced 2,400-fold state-dependence (0.1 nM at -40 mV vs. 240 nM at -120 mV) and its established requirement for fast inactivation [3] make it a valuable probe for investigating the coupling between voltage-sensor conformation and channel gating. Researchers studying state-dependent pharmacology of Nav1.7 can leverage GX-674's well-characterized state-dependence profile as a reference point for comparative mechanistic analysis.

Fast Inactivation Coupling and Voltage-Sensor Trapping

GX-674's selective Nav1.7 inhibition profile is specifically indicated for inflammatory and neuropathic pain research applications [4], where Nav1.7 has been genetically validated as a key pain-signaling node. The compound's high potency and isoform selectivity make it suitable for in vitro pain pathway studies, though researchers should note that the compound is not approved for human or veterinary therapeutic use.

Application

Selection Property

Validation Focus

VSD4 structure-based channel modulation research

VSD4 co-crystal structure availability

Mutagenesis-guided binding site validation

Low-concentration complete Nav1.7 blockade studies

Low-IC50 profile and voltage-dependent reversibility

Solvent artifact minimization and washout efficiency

Ex vivo nociceptor preparation research

High Nav1.5 selectivity margin

Cardiac isoform off-target effect exclusion

Fast inactivation coupling and VSD4 trapping studies

Well-characterized inactivation dependence

VSD4–pore domain coupling mechanisms

• [1] TargetMol. GX-674 Product Datasheet, Catalog No. T22829. View Source
• [2] Ahuja, S., Mukund, S., Deng, L., et al. Structural basis of Nav1.7 inhibition by an isoform-selective small-molecule antagonist. Science. 2015;350(6267):aac5464. View Source
• [3] BPS2025: Assessing the role of sodium channel fast inactivation in the mechanism of aryl/acyl-sulfonamide inhibition. Biophysical Journal. 2025;124(3):117a-118a. View Source
• [4] TargetMol. GX-674 Product Datasheet, Catalog No. T22829. View Source